Cas no 116056-01-0 (1,2-dihydro-3H-Pyrazolo[3,4-b]pyrazin-3-one)
1,2-Dihydro-3H-Pyrazolo[3,4-b]pyrazin-3-one is a heterocyclic compound featuring a fused pyrazole-pyrazine core, which serves as a versatile scaffold in medicinal chemistry and pharmaceutical research. Its rigid bicyclic structure enhances binding affinity and selectivity, making it valuable for designing kinase inhibitors and other bioactive molecules. The compound's electron-rich system facilitates diverse functionalization, enabling tailored modifications for specific applications. Its stability under physiological conditions and favorable pharmacokinetic properties further underscore its utility in drug discovery. Researchers leverage this scaffold to explore novel therapeutic agents, particularly in oncology and inflammation, due to its ability to modulate key biological targets with high precision.
![1,2-dihydro-3H-Pyrazolo[3,4-b]pyrazin-3-one structure](https://www.kuujia.com/scimg/cas/116056-01-0x500.png)
116056-01-0 structure
Product name:1,2-dihydro-3H-Pyrazolo[3,4-b]pyrazin-3-one
1,2-dihydro-3H-Pyrazolo[3,4-b]pyrazin-3-one Chemical and Physical Properties
Names and Identifiers
-
- 1,2-dihydro-3H-Pyrazolo[3,4-b]pyrazin-3-one
- 1,2-dihydro-pyrazolo[3,4-b]pyrazin-3-one
- 3H-Pyrazolo[3,4-b]pyrazin-3-one, 1,2-dihydro-
- NSC49929
- 1H-Pyrazolo[3,4-b]pyrazin-3(2H)-one
- G67179
- DB-339394
- 1,2-dihydropyrazolo[3,4-b]pyrazin-3-one
- 116056-01-0
- NSC-49929
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- Inchi: InChI=1S/C5H4N4O/c10-5-3-4(8-9-5)7-2-1-6-3/h1-2H,(H2,7,8,9,10)
- InChI Key: SZBMPWKXMOSTPJ-UHFFFAOYSA-N
- SMILES: C1=CN=C2C(=N1)C(=O)NN2
Computed Properties
- Exact Mass: 136.03851076g/mol
- Monoisotopic Mass: 136.03851076g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.9Ų
- XLogP3: -0.3
1,2-dihydro-3H-Pyrazolo[3,4-b]pyrazin-3-one Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A099002351-5g |
1H-Pyrazolo[3,4-b]pyrazin-3(2H)-one |
116056-01-0 | 95% | 5g |
$1005.00 | 2023-09-04 | |
Alichem | A099002351-10g |
1H-Pyrazolo[3,4-b]pyrazin-3(2H)-one |
116056-01-0 | 95% | 10g |
$1407.00 | 2023-09-04 | |
Alichem | A099002351-25g |
1H-Pyrazolo[3,4-b]pyrazin-3(2H)-one |
116056-01-0 | 95% | 25g |
$2556.72 | 2023-09-04 | |
1PlusChem | 1P008ZLR-250mg |
1H-Pyrazolo[3,4-b]pyrazin-3(2H)-one |
116056-01-0 | 95% | 250mg |
$140.00 | 2023-12-26 | |
Ambeed | A336203-5g |
1H-Pyrazolo[3,4-b]pyrazin-3(2H)-one |
116056-01-0 | 95% | 5g |
$1204.0 | 2025-03-04 | |
Ambeed | A336203-100mg |
1H-Pyrazolo[3,4-b]pyrazin-3(2H)-one |
116056-01-0 | 95% | 100mg |
$84.0 | 2025-03-04 | |
1PlusChem | 1P008ZLR-1g |
1H-Pyrazolo[3,4-b]pyrazin-3(2H)-one |
116056-01-0 | 95% | 1g |
$378.00 | 2023-12-26 | |
1PlusChem | 1P008ZLR-100mg |
1H-Pyrazolo[3,4-b]pyrazin-3(2H)-one |
116056-01-0 | 95% | 100mg |
$83.00 | 2023-12-26 | |
Ambeed | A336203-250mg |
1H-Pyrazolo[3,4-b]pyrazin-3(2H)-one |
116056-01-0 | 95% | 250mg |
$133.0 | 2025-03-04 | |
Ambeed | A336203-1g |
1H-Pyrazolo[3,4-b]pyrazin-3(2H)-one |
116056-01-0 | 95% | 1g |
$345.0 | 2025-03-04 |
1,2-dihydro-3H-Pyrazolo[3,4-b]pyrazin-3-one Related Literature
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Seokjin Moon,Yuh Hijikata Phys. Chem. Chem. Phys., 2019,21, 12112-12120
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Jens Antony,Stefan Grimme Phys. Chem. Chem. Phys., 2008,10, 2722-2729
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M. Malavolti,A. Brandi,A. Salvini,D. Giomi RSC Adv., 2015,5, 77341-77347
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Shi-Lu Zheng,Yun-Xiang Zou,Zhong Wen,Jia-Fu Lin,Ling-Hui Gu,Long Chen Org. Biomol. Chem., 2021,19, 6812-6816
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Sukesh Shekar,Mamie M. Taylor,Brendan Twamley,Rudolf J. Wehmschulte Dalton Trans., 2009, 9322-9326
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:116056-01-0)1,2-dihydro-3H-Pyrazolo[3,4-b]pyrazin-3-one

Purity:99%/99%
Quantity:1g/5g
Price ($):378.0/1134.0